7-Methoxy-isothiochroman-3-carboxylic acid methyl ester

• Molecular Formula: C12H14O3S
• Molecular Weight: 238.30 g/mol
• IUPAC Name: methyl 7-methoxy-3,4-dihydro-1H-isothiochromene-3-carboxylate
• InChI: InChI=1S/C12H14O3S/c1-14-10-4-3-8-6-11(12(13)15-2)16-7-9(8)5-10/h3-5,11H,6-7H2,1-2H3
• InChI Key: ISQWERHUTGLIIT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CC(SC2)C(=O)OC)C=C1

Description

7-Methoxy-isothiochroman-3-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H14O3S and its molecular weight is 238.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Methoxy-isothiochroman-3-carboxylic acid methyl ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methoxy-isothiochroman-3-carboxylic acid methyl ester including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Triethylsilane (8.08 mmol, 0.94 g) was added to a solution of 7-methoxy-isothiochroman-4-one-3-carboxylic acid methyl ester (0.51 g, 2.02 mmol) in trifluoroacetic acid (15 mL) at room temperature under N2. The reaction was allowed to stir at room temperature for 2 h and was concentrated under reduced pressure. The resulting oil was dissolved in EtOAc (100 mL) and washed with sat. NaHCO3 (3×75 mL). The organic extracts were combined, dried (MgSO4) and concentrated to provide an oil. The oil was purified on silica using medium pressure chromatography (9:1 petroleum ether/EtOAc) to provide 7-methoxy-isothiochroman-3-carboxylic acid methyl ester (0.34 g, 70%) as a pale yellow oil. 1H-NMR (300 MHz, CDCl3) δ 3.14 (m, 2H), 3.58-3.63 (d, J=15 Hz, 1H), 3.73-3.86 (m, 8H), 6.70 (d, J=3 Hz, 1H), 6.75 (dd, J=3, 9 Hz, 1H), 7.10 (d, J=9 Hz, 1H).